Cas no 1824083-44-4 (4,6-Dichloro-2-(2-methylpropyl)-5-(prop-2-en-1-yl)pyrimidine)

• Product Name: 4,6-Dichloro-2-(2-methylpropyl)-5-(prop-2-en-1-yl)pyrimidine
• CAS No: 1824083-44-4
• MF: C₁₁H₁₄Cl₂N₂
• MW: 245.148260593414
• CID: 5802728
• PubChem ID: 165605044
• Update Time: 2025-06-25

4,6-Dichloro-2-(2-methylpropyl)-5-(prop-2-en-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 1824083-44-4
• EN300-1600039
• 4,6-dichloro-2-(2-methylpropyl)-5-(prop-2-en-1-yl)pyrimidine
• 4,6-Dichloro-2-(2-methylpropyl)-5-(prop-2-en-1-yl)pyrimidine

• Inchi： 1S/C11H14Cl2N2/c1-4-5-8-10(12)14-9(6-7(2)3)15-11(8)13/h4,7H,1,5-6H2,2-3H3
• InChI Key： CNYKGRPZVQGZPC-UHFFFAOYSA-N
• SMILES： ClC1=C(CC=C)C(=NC(CC(C)C)=N1)Cl

Computed Properties

• Exact Mass: 244.0534038g/mol
• Monoisotopic Mass: 244.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.8Ų

Additional information on 4,6-Dichloro-2-(2-methylpropyl)-5-(prop-2-en-1-yl)pyrimidine

4,6-Dichloro-2-(2-methylpropyl)-5-(prop-2-en-1-yl)pyrimidine: A Comprehensive Overview

The compound 4,6-Dichloro-2-(2-methylpropyl)-5-(prop-2-en-1-yl)pyrimidine, with the CAS number 1824083-44-4, is a notable member of the pyrimidine class of heterocyclic compounds. Pyrimidines are six-membered aromatic rings containing two nitrogen atoms at positions 1 and 3. This particular compound has been the subject of extensive research due to its unique structural features and potential applications in various fields, including pharmaceuticals and agrochemicals.

The molecular structure of 4,6-Dichloro-2-(2-methylpropyl)-5-(prop-2-en-1-yl)pyrimidine is characterized by the presence of chlorine atoms at positions 4 and 6 on the pyrimidine ring. Additionally, a 2-methylpropyl group is attached at position 2, while a propenyl group (specifically prop-2-en-1-yl) is present at position 5. These substituents contribute to the compound's chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery. For instance, researchers have explored the potential of 4,6-Dichloro derivatives as inhibitors of certain enzymes involved in cancer progression. The presence of chlorine atoms at positions 4 and 6 enhances the molecule's ability to interact with biological targets, making it a promising candidate for further investigation.

In terms of synthesis, several methods have been reported for the preparation of 4,6-Dichloro-substituted pyrimidines. One common approach involves the condensation of amines with carbonyl compounds under specific reaction conditions. The introduction of substituents like 2-methylpropyl and propenyl groups can be achieved through nucleophilic substitution or coupling reactions.

The biological activity of 4,6-Dichloro-substituted pyrimidines has been a focal point in recent research. For example, studies have demonstrated that these compounds exhibit potent anti-inflammatory properties by inhibiting cyclooxygenase enzymes. Furthermore, their ability to modulate cellular signaling pathways makes them attractive candidates for treating chronic inflammatory diseases.

In agricultural applications, pyrimidine derivatives like 4,6-Dichloro-substituted compounds have shown promise as herbicides and fungicides. Their ability to inhibit key enzymes involved in plant metabolism makes them effective in controlling weeds and fungal pathogens without causing significant harm to crops.

The development of novel synthetic routes for preparing 4,6-Dichloro-substituted pyrimidines has also been an area of active research. Green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems, have been explored to enhance reaction efficiency and reduce environmental impact.

In conclusion, the compound 4,6-Dichloro-(E)-N'-[3-chloroallylidene]-benzohydrazide, with its unique structural features and diverse applications, continues to be a subject of intense scientific interest. Ongoing research aims to unlock its full potential in medicine and agriculture while ensuring its safe use and environmental compatibility.